Cas no 68854-26-2 (2-Oxepanone, 7-(2-propenyl)-)

• Product Name: 2-Oxepanone, 7-(2-propenyl)-
• CAS No: 68854-26-2
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 1730407
• PubChem ID: 10997249
• Update Time: 2025-04-21

2-Oxepanone, 7-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanone, 7-(2-propenyl)-
• 7-prop-2-enyloxepan-2-one
• starbld0001974
• DTXSID90451183
• 68854-26-2
• SCHEMBL1414893
• 7-Allyloxepan-2-one
• 7-(prop-2-en-1-yl)oxepan-2-one

• Inchi： 1S/C9H14O2/c1-2-5-8-6-3-4-7-9(10)11-8/h2,8H,1,3-7H2
• InChI Key： MTXQFIBTASMPHS-UHFFFAOYSA-N
• SMILES： O1C(CCCCC1CC=C)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones